Cas no 100345-66-2 (5-fluoro-2-(trifluoromethyl)pyrimidine)

• Product Name: 5-fluoro-2-(trifluoromethyl)pyrimidine
• CAS No: 100345-66-2
• MF: C₅H₂F₄N₂
• MW: 166.076394557953
• CID: 1127438
• PubChem ID: 13754255
• Update Time: 2025-04-20

5-fluoro-2-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(trifluoromethyl)pyrimidine
• SB56593
• SCHEMBL10600401
• DTXSID10548463
• 100345-66-2

• Inchi： 1S/C5H2F4N2/c6-3-1-10-4(11-2-3)5(7,8)9/h1-2H
• InChI Key： PNRUICDRYSCUKZ-UHFFFAOYSA-N
• SMILES： FC(C1N=CC(=CN=1)F)(F)F

Computed Properties

• Exact Mass: 166.01546
• Monoisotopic Mass: 166.01541072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78